Cas no 82875-44-3 (5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-)

5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl- structure
82875-44-3 structure
Product Name:5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-
CAS No:82875-44-3
MF:C12H12N2O2S
MW:248.300881385803
CID:728693
PubChem ID:3068075
Update Time:2025-04-19

5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-
    • 2-(4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide
    • 82875-44-3
    • SCHEMBL10996350
    • 2-(4-Methoxyphenyl)-4-methyl-5-thiazolecarboxamide
    • DTXSID10232052
    • 5-Thiazolecarboxamide, 2-(4-methoxyphenyl)-4-methyl-
    • GEXIUKNFKXMXHI-UHFFFAOYSA-N
    • 2-(4-methoxyphenyl)-4-methylthiazole-5carboxamide
    • Inchi: 1S/C12H12N2O2S/c1-7-10(11(13)15)17-12(14-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H2,13,15)
    • InChI Key: GEXIUKNFKXMXHI-UHFFFAOYSA-N
    • SMILES: S1C(C(N)=O)=C(C)N=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 248.061948
  • Monoisotopic Mass: 248.061948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.264
  • Boiling Point: 447.1°C at 760 mmHg
  • Flash Point: 224.2°C
  • Refractive Index: 1.606
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